Cas no 38965-47-8 (1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine)

1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a pyridinyl moiety at the 3-position, with an amine functional group at the 5-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a potential intermediate in the synthesis of biologically active molecules. Its pyridine and pyrazole rings contribute to strong chelating properties, making it useful in ligand design for metal complexes. The amine group enhances reactivity, enabling further functionalization for tailored derivatives. The compound's stability and well-defined structure support its use in research and development, particularly in medicinal chemistry and materials science.
1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine structure
38965-47-8 structure
Product Name:1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine
CAS No:38965-47-8
MF:C9H10N4
MW:174.20250082016
MDL:MFCD11209654
CID:823641
PubChem ID:33783520
Update Time:2025-06-07

1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine
    • 1-METHYL-3-(4-PYRIDINYL)-1H-PYRAZOL-5-AMINE
    • 2-Methyl-5-pyridin-4-yl-2H-pyrazol-3-ylamine
    • 2-methyl-5-pyridin-4-ylpyrazol-3-amine
    • AK-64718
    • ANW-63881
    • CTK8C0017
    • EN300-92225
    • KB-69026
    • SureCN2685502
    • AKOS009336782
    • 38965-47-8
    • 2-METHYL-5-(PYRIDIN-4-YL)PYRAZOL-3-AMINE
    • DTXSID90652895
    • AS-39410
    • SCHEMBL2685502
    • MFCD11209654
    • F8881-1223
    • Z385401392
    • 5-Amino-1-methyl-3-(4-pyridyl)pyrazole
    • DB-354521
    • CS-0217883
    • WJQAFGDJXFSENW-UHFFFAOYSA-N
    • MDL: MFCD11209654
    • Inchi: 1S/C9H10N4/c1-13-9(10)6-8(12-13)7-2-4-11-5-3-7/h2-6H,10H2,1H3
    • InChI Key: WJQAFGDJXFSENW-UHFFFAOYSA-N
    • SMILES: N1(C)C(=CC(C2C=CN=CC=2)=N1)N

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 315.1±17.0 °C at 760 mmHg
  • Flash Point: 144.4±20.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine Security Information

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